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Compound of Interest

Compound Name: D-Methionyl-L-serine

Cat. No.: B15159689

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This document provides essential safety and
logistical information for D-Methionyl-L-serine, including personal protective equipment (PPE),
operational plans for handling, and disposal guidelines. The following procedures are based on
the safety data sheets of its constituent amino acids, D-Methionine and L-serine, in the
absence of a specific safety data sheet for the dipeptide.

Personal Protective Equipment (PPE)

When handling D-Methionyl-L-serine, appropriate personal protective equipment should be
worn to minimize exposure and ensure personal safety. The recommended PPE is summarized
in the table below.
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PPE Category Item Specifications

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
Eye/Face Protection Safety Goggles OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1][2]

Wear appropriate protective
) ] gloves to prevent skin
Skin Protection Gloves o
exposure.[1][2] Nitrile or latex

gloves are generally suitable.

Wear a lab coat or other
Lab Coat protective clothing to prevent

skin exposure.[1][2]

No protective equipment is
needed under normal use
) conditions with adequate
, _ None required under normal o ,
Respiratory Protection ventilation.[1][2] If dust is
use

generated, a NIOSH/MSHA
approved respirator may be

necessary.[3]

Operational Plan for Handling

A systematic approach to handling D-Methionyl-L-serine in a laboratory setting ensures both
safety and the integrity of the experiment.

1. Engineering Controls:

o Ensure adequate ventilation in the work area, especially when handling the solid form to
minimize dust inhalation.[1]

+ An eyewash station and safety shower should be readily accessible and in close proximity to
the workstation.[1][3]
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2. Handling Procedures:

e Avoid contact with skin and eyes.[2]

e Do not breathe dust.[2]

e Practice good industrial hygiene and safety practices.[1][2]

e Wash hands thoroughly after handling.

3. Storage:

o Store in a tightly closed container in a dry and well-ventilated place.

o The constituent amino acid L-serine is noted to be light and moisture sensitive, so protection
from light and moisture is recommended.[1]

Disposal Plan

Proper disposal of D-Methionyl-L-serine and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

1. Unused Material:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.

2. Contaminated PPE:

o Contaminated gloves, lab coats, and other disposable PPE should be placed in a designated
waste container and disposed of as chemical waste.

3. Spills:

» For minor spills, sweep up the solid material, taking care not to generate dust, and place it in
a suitable container for disposal.

e Clean the spill area with soap and water.
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Experimental Workflow for Handling D-Methionyl-L-
serine

Preparation

Don Personal Protective Equipment (PPE)
- Safety Goggles
- Gloves
- Lab Coat

4
Prepare Workspace
- Ensure adequate ventilation
- Verify eyewash/shower access

Handling
Y

Weigh D-Methionyl-L-serine
- Use a chemical fume hood or ventilated enclosure if dusty

'

Dissolve in appropriate solvent

Post-Handling
Y

Clean Workspace and Equipment

.

Doff and Dispose of PPE Properly

Dissosal

Dispose of Unused Material and Contaminated Waste
- Follow institutional and local regulations
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Workflow for safe handling and disposal of D-Methionyl-L-serine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methionyl-L-serine]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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